Cas no 119313-12-1 (2-Benzyl-2-dimethylamino-1-(4-morpholinophenyl)-1-butanone)

• Product Name: 2-Benzyl-2-dimethylamino-1-(4-morpholinophenyl)-1-butanone
• CAS No: 119313-12-1
• MF: C₂₃H₃₀N₂O₂
• MW: 366.496506214142
• MDL: MFCD00191775
• CID: 63418
• Update Time: 2026-05-14

2-Benzyl-2-dimethylamino-1-(4-morpholinophenyl)-1-butanone Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-2-dimethylamino-1-(4-morpholinophenyl)-1-butanone
• 2-Benzyl-2-(dimethylamino)-4'-morpholinobutyrophenone
• 2-BENZYL-2-(DIMETHYLAMINO)-4'-MORPHOLINO- BUTYROPH
• 2-Benzyl-2-(Dimethylamino)-4-Morpholinobutyrophenone
• 2-benzyl-2-(dimethylamino)-1-(4-morpholin-4-ylphenyl)butan-1-one
• 2-Benzyl-2-(dimethylamino)-1-[4-(morpholino)phenyl]-1-butanone
• 2-Benzyl-2-(dimethylamino)-1-(4-morpholinophenyl)-1-butanone
• 2-Benzyl-2-(dimethylamino)-1-(4-morpholinophenyl)butanone-1
• 2-Benzyl-2-(dimethylamino)-1-[4-(4-morpholinyl)phenyl]-1-butanone
• 2-Benzyl-2-N,N-dimethylamino-1-(4-morpholinophenyl)-1-butanone
• 2-Benzyl-2-dimethylamino-1-(4-morpholinophenyl)butanone
• CGI 369
• Ciba 369
• I369
• IC 369
• Irg 369
• Irgacure 369
• a-Benzyl-a-(dimethylamino)-4-morpholinobutyrophenone
• 369
• IC-369
• YF-PI 369
• IHT-PI 910
• OMNIRAD248
• Lancure369
• Photoinitiator369
• TIMTEC-BB SBB006931
• 2-benzyl-2-(dimethylamino)-4'-morpholino-butyroph
• OMNIRAD 369(former IRGACURE 369
• 2-benzyl-2-(dimethylamino)-1-(4-morpholinophenyl)butan-1-one
• UHFFVFAKEGKNAQ-UHFFFAOYSA-N
• 2-Benzyl-2-dimethylamino-4'-morpholinobutyrophenone
• 2-Benzyl-2-(dimethylamino)-1-(4-(morpholin-4-yl)phenyl)butan-1-one
• 2-Benzyl-2-(dimethylamino)-1-[4-(morpholin-4-yl)phenyl]butan-1-one
• 1-Butanone,

• MDL： MFCD00191775
• InChI Key： UHFFVFAKEGKNAQ-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C([H])C(=C([H])C=1[H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])C(C([H])([H])C([H])([H])[H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 366.23100
• Monoisotopic Mass: 366.230728
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 32.8

Experimental Properties

• Color/Form: Powder
• Density: 1.094 g/cm3
• Melting Point: 114.0 to 120.0 deg-C
• Boiling Point: 528.8 ºC at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.567
• PSA: 32.78000
• LogP: 3.72400
• Solubility: Not determined

2-Benzyl-2-dimethylamino-1-(4-morpholinophenyl)-1-butanone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H360-H410
• Warning Statement： P201-P202-P273-P280-P308+P313-P391-P405-P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• RTECS：EL7755000
• Hazardous Material Identification：
• Risk Phrases：R50/53
• HazardClass：9
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons